8-Hydroxy Warfarin β-D-Glucuronide
8-Hydroxy Warfarin β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1007224-60-3
VCID:
VC0134149
InChI:
InChI=1S/C25H24O11/c1-11(26)10-14(12-6-3-2-4-7-12)16-17(27)13-8-5-9-15(21(13)35-24(16)33)34-25-20(30)18(28)19(29)22(36-25)23(31)32/h2-9,14,18-20,22,25,27-30H,10H2,1H3,(H,31,32)/t14?,18-,19-,20+,22-,25+/m0/s1
SMILES:
CC(=O)CC(C1=CC=CC=C1)C2=C(C3=C(C(=CC=C3)OC4C(C(C(C(O4)C(=O)O)O)O)O)OC2=O)O
Molecular Formula:
C25H24O11
Molecular Weight:
500.456
8-Hydroxy Warfarin β-D-Glucuronide
CAS No.: 1007224-60-3
Reference Standards
VCID: VC0134149
Molecular Formula: C25H24O11
Molecular Weight: 500.456
| CAS No. | 1007224-60-3 |
|---|---|
| Product Name | 8-Hydroxy Warfarin β-D-Glucuronide |
| Molecular Formula | C25H24O11 |
| Molecular Weight | 500.456 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-hydroxy-2-oxo-3-(3-oxo-1-phenylbutyl)chromen-8-yl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H24O11/c1-11(26)10-14(12-6-3-2-4-7-12)16-17(27)13-8-5-9-15(21(13)35-24(16)33)34-25-20(30)18(28)19(29)22(36-25)23(31)32/h2-9,14,18-20,22,25,27-30H,10H2,1H3,(H,31,32)/t14?,18-,19-,20+,22-,25+/m0/s1 |
| Standard InChIKey | CFVGBYFDDKYFMF-JAGVPYGBSA-N |
| SMILES | CC(=O)CC(C1=CC=CC=C1)C2=C(C3=C(C(=CC=C3)OC4C(C(C(C(O4)C(=O)O)O)O)O)OC2=O)O |
| Synonyms | 4-Hydroxy-2-oxo-3-(3-oxo-1-phenylbutyl)-2H-1-benzopyran-8-yl β-D-Glucopyranosiduronic Acid; |
| Last Modified | Aug 20 2021 |
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